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Compound of Interest

Compound Name: Fast Red Salt ITR

Cat. No.: B13396444

Get Quote

Technical Monograph: Fast Red Salt ITR
Physicochemical Characterization & Histochemical Application Guide

Executive Summary
Fast Red Salt ITR is a specialized diazonium compound primarily utilized in enzyme

histochemistry for the colorimetric detection of Alkaline Phosphatase (ALP). Unlike its precursor

amine (Fast Red ITR Base), the "Salt" form is a stabilized diazonium derivative—typically a

zinc chloride double salt—engineered for rapid coupling reactions under mild alkaline

conditions. This guide provides a definitive technical breakdown of its molecular properties,

reaction mechanisms, and validated experimental protocols for drug development and

histological research.
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[2][3][4][5][6]
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The term "Fast Red Salt ITR" specifically refers to the stabilized diazonium salt, not the amine

base. Researchers must verify the CAS number to ensure the correct reagent is selected for

coupling reactions.

Parameter Technical Specification

Common Name Fast Red Salt ITR

IUPAC Name

5-(diethylsulfamoyl)-2-

methoxybenzenediazonium chloride hemi(zinc

chloride) salt

CAS Number 27580-14-9 (Salt) / 97-35-8 (Base - Precursor)

Chemical Formula C₁₁H₁₆ClN₃O₃S[1][2][3] · ½ZnCl₂

Molecular Weight 373.93 g/mol

Appearance Yellow to orange powder

Solubility
Soluble in water; decomposes in hot water or

strong alkali

Storage
-20°C, desiccated, protected from light

(Hydrolysis prone)

Structural Composition
The molecule consists of a benzene ring substituted with a methoxy group (-OCH₃) at the ortho

position and a diethylsulfamoyl group (-SO₂N(C₂H₅)₂) at the meta position relative to the

diazonium moiety (-N₂⁺). The zinc chloride (ZnCl₂) component acts as a Lewis acid stabilizer,

preventing the spontaneous decomposition of the reactive diazonium cation during storage.

Mechanism of Action: Azo Coupling
In histochemical assays, Fast Red Salt ITR functions as a capture agent. The detection

system relies on the simultaneous coupling principle:

Enzymatic Hydrolysis: Alkaline Phosphatase (ALP) in the tissue hydrolyzes a substrate

(typically Naphthol AS-MX Phosphate or Naphthol AS-ITR Phosphate) at pH 8.2–9.2.
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Liberation: This reaction releases a highly reactive naphthol derivative and a phosphate ion.

Azo Coupling: The liberated naphthol immediately attacks the electrophilic nitrogen of the

Fast Red ITR diazonium cation.

Precipitation: The result is an insoluble, bright red azo dye precipitate at the site of enzyme

activity.

Reaction Pathway Visualization

Naphthol AS-MX
Phosphate

Free Naphthol
IntermediateHydrolysis (pH 8.7)

Phosphate Ion

Alkaline Phosphatase
(Enzyme)

Catalysis

Insoluble Red Azo Dye
(Precipitate)Coupling

Fast Red Salt ITR
(Diazonium Cation) Electrophilic Attack

Click to download full resolution via product page

Caption: Mechanism of Alkaline Phosphatase detection via simultaneous azo coupling with

Fast Red Salt ITR.

Validated Experimental Protocol
Application: Detection of Alkaline Phosphatase in Cryogenic Tissue Sections.

Reagent Preparation
Tris-HCl Buffer (0.1M, pH 8.7): Essential for optimal ALP activity.

Substrate Solution: Dissolve 2 mg Naphthol AS-MX Phosphate in 200 µL N,N-

Dimethylformamide (DMF).

Chromogen Solution: Dissolve 10 mg Fast Red Salt ITR in 10 mL Tris-HCl Buffer. Note:

Prepare immediately before use; diazonium salts degrade rapidly in solution.
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Staining Workflow
Step Action Critical Technical Note

1. Fixation
Fix cryosections in cold

acetone (-20°C) for 5-10 min.

Avoid formalin if possible; it

inhibits some ALP isozymes.

2. Wash
Rinse gently in TBS (Tris-

Buffered Saline).

Removes fixative which may

interfere with pH.

3. Incubation

Mix Substrate and Chromogen

solutions. Filter onto slides.[4]

[5] Incubate 15-30 min at

37°C.

Darkness required. Check

microscopically after 15 min for

red precipitate.

4. Stop
Wash extensively in distilled

water.
Halts the enzymatic reaction.

5. Counterstain
Hematoxylin (Mayer’s) for 1-2

min.

Do not overstain; blue nuclei

provide contrast to red

cytoplasm.

6. Mounting
Mount with Aqueous Mounting

Medium.[4]

CRITICAL: Do not use

xylene/alcohol-based media;

the azo dye is soluble in

organic solvents.

Protocol Logic Diagram
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Caption: Step-by-step workflow for ALP staining using Fast Red Salt ITR, emphasizing

aqueous mounting.

Troubleshooting & Scientific Integrity
Stability and Storage (Self-Validating System)
Diazonium salts are inherently unstable. To ensure experimental integrity, perform a negative

control (omit substrate) and a positive control (kidney or intestine tissue) with every run.

Sign of Degradation: If the dry powder turns brown or cakes, the diazonium group has

decomposed. Discard immediately.

Solution Stability: Once dissolved in buffer, Fast Red Salt ITR has a half-life of <60 minutes.

Always prepare fresh.

Solubility Artifacts
A common failure mode in drug development histology is the "disappearing stain."

Cause: The azo dye formed by Fast Red ITR is lipid-soluble and alcohol-soluble.

Prevention: Avoid ethanol dehydration series. Use only aqueous mounting media (e.g.,

glycerol gelatin or commercial aqueous mounts).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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